Cas no 98944-42-4 (1,1,1-Trimethoxy-2-methylbutane)

• Product Name: 1,1,1-Trimethoxy-2-methylbutane
• CAS No: 98944-42-4
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 860626
• PubChem ID: 145339
• Update Time: 2025-04-19

1,1,1-Trimethoxy-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trimethoxy-2-methylbutane
• DTXSID00912977
• 98944-42-4
• SCHEMBL16272035
• AKOS013028389

• Inchi： 1S/C8H18O3/c1-6-7(2)8(9-3,10-4)11-5/h7H,6H2,1-5H3
• InChI Key： QWPCHBGGMCMXPS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CC)(OC)OC

Computed Properties

• Exact Mass: 162.126
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 149.2°Cat760mmHg
• Flash Point: 45.5°C